Cas no 1217501-54-6 (4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid)

• Product Name: 4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid
• CAS No: 1217501-54-6
• MF: C₁₁H₁₈BNO₄S
• MW: 271.14092206955
• MDL: MFCD13195674
• CID: 842384
• PubChem ID: 53216353
• Update Time: 2025-04-19

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
• 4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid
• MFCD13195674
• 1217501-54-6
• DTXSID20681597
• AKOS015838658
• DS-018453
• CS-0176013
• [4-(diethylsulfamoyl)-2-methylphenyl]boronic acid
• F75739
• 4-(DIETHYLSULFAMOYL)-2-METHYLPHENYLBORONIC ACID
• (4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronicacid
• BS-21096
• Boronic acid, B-[4-[(diethylamino)sulfonyl]-2-methylphenyl]-

• MDL： MFCD13195674
• Inchi： 1S/C11H18BNO4S/c1-4-13(5-2)18(16,17)10-6-7-11(12(14)15)9(3)8-10/h6-8,14-15H,4-5H2,1-3H3
• InChI Key： VBGGYOPYJVELPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=C(C)C=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 271.10500
• Monoisotopic Mass: 271.1049594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.22000
• LogP: 0.78610